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Get Quote

Solubility Data and Properties

The table below summarizes the known chemical properties and available solvent information for 3-O-

Methylellagic acid.

Property Value / Information Source / Context

Molecular
Formula

C15H8O8 [1] [2]

Molecular Weight 316.22 g/mol [2]

Predicted Boiling
Point

734.3±60.0 °C [2]

Predicted Density 1.840±0.06 g/cm³ [2]

Predicted pKa 5.49±0.20 [2]

Recommended
Solvent

DMSO A supplier indicates stock solutions can be

prepared in DMSO [3].
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Property Value / Information Source / Context

Reported
Solubility

2 mg/mL (6.06 mM) in DMSO,
requiring ultrasonication [3].

This data is for the closely related compound
3,3'-Di-O-methylellagic acid, which has a very

similar structure [3].

Experimental Workflow for Solvent Screening

Due to the lack of comprehensive public data, you may need to perform empirical testing. The following

workflow, inspired by advanced solvent screening methodologies, outlines a systematic approach. [4]
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Detailed Methodology

Select Solvent Candidates:

Standard Laboratory Solvents: Begin with DMSO, methanol, ethanol, and acetone. DMSO is

a strong candidate due to its high polarity and known use with similar compounds. [3]
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Novel Solvents: Consider Deep Eutectic Solvents (DES). Research shows that tailor-made

DES, like choline chloride-ethanol amine, can be highly effective for extracting structurally
similar polyphenolic compounds. [4]

Prepare Test Solutions:

Weigh a fixed, small amount (e.g., 1 mg) of 3-O-Methylellagic acid.
Add a measured volume of solvent to achieve a target concentration (e.g., 1 mg/mL).

Use ultrasonication (as noted in supplier data) and vortex mixing to facilitate dissolution. [3]
Record the time and conditions required for dissolution.

Conduct Solubility Assessment:

Visual Inspection: After a set period, check for undissolved material or precipitation.
Spectrophotometric Analysis: For quantitative results, use techniques like UV-Vis

spectroscopy to measure the concentration of the compound in solution accurately.

Evaluate Stability and Bioactivity:

Store prepared solutions and re-check for precipitation over 24-48 hours.

If the compound is intended for a biological assay, test the solvent compatibility with your assay
system (e.g., ensure the solvent does not exceed 1% v/v in cell culture media to avoid

cytotoxicity).

Optimize and Scale-up:

For the most promising solvents, fine-tune parameters like temperature and extraction time.

Techniques like Response Surface Methodology (RSM) can systematically optimize these
parameters for maximum yield. [4]

Frequently Asked Questions

Q1: What is the first solvent I should try to dissolve 3-O-Methylellagic acid? A1: Based on supplier

information for related compounds, DMSO is the most recommended starting point. Prepare stock solutions

at 2-10 mg/mL with the aid of ultrasonication. [3]

Q2: The compound isn't dissolving well in my standard solvents. What are some advanced

alternatives? A2: Consider using Deep Eutectic Solvents (DES). Computational methods like COSMO-RS
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can predict the most effective DES formulations for specific compounds, as demonstrated in the efficient

extraction of polyphenols from natural sources. [4]

Q3: How can I increase the yield of 3-O-Methylellagic acid in an extraction process? A3: After selecting

a suitable solvent, optimize the process parameters. Ultrasound-assisted extraction can significantly

improve yield. Further optimization of variables like ultrasound time, power, and temperature using

Response Surface Methodology (RSM) has been shown to dramatically increase total phenol content in

extracts. [4]

Troubleshooting Guide

Problem Possible Cause Suggested Solution

Low Solubility Solvent polarity mismatch. Screen a wider range of solvents, including

DES. [4]

Precipitation in
Assay Buffer

"Salting out" upon dilution

of stock solution.

Use a more dilute stock, ensure final solvent

concentration in assay is ≤0.5-1.0%.

Unclear Solution Colloidal suspension or

micro-precipitates.

Filter the solution through a 0.22 µm syringe

filter.

Suspected
Degradation

Light or temperature

sensitivity.

Store solutions at -20°C, protected from light,

and use fresh preparations. [3]

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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